Cas no 917471-30-8 ([5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid)

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid structure

917471-30-8 structure

Product Name:[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid

CAS No:917471-30-8

MF:C₈H₈BNO₂

MW:160.965621948242

MDL:MFCD18258851

CID:786296

PubChem ID:354334528

Update Time:2024-10-26

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid
- 5-(1-Propynyl)pyridine-3-boronic Acid (contains varying amounts of Anhydride)
- 5-(prop-1-ynyl)pyridin-3-ylboronic acid
- Boronic acid, B-[5-(1-propyn-1-yl)-3-pyridinyl]-
- [5-(5-PROP-1-YNYL-3-PYRIDYL)-3-PYRIDYL]BORONIC ACID
- [5-(Prop-1-ynyl)pyridin-3-yl]boronic acid
- 3-propnynyl pyridine-5-boronic acid
- (5-Prop-1-ynylpyridin-3-yl)boronic acid
- [5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid
- QICKHKWSOJEAII-UHFFFAOYSA-N
- STL556138
- BBL102338
- RW2911
- FCH1179034
- AK104185
- 5-(Prop-1-ynyl)pyridine-3-ylboronic acid
- AX8235724
- 5-(Prop-1-ynyl)pyridin-3-yl boron
- B-[5-(1-Propyn-1-yl)-3-pyridinyl]boronic acid (ACI)
- F13763
- 917471-30-8
- AKOS016006158
- 5-(Prop-1-ynyl)pyridin-3-yl boronic acid
- 5-(PROP-1-YN-1-YL)PYRIDIN-3-YLBORONIC ACID
- SY102950
- MFCD18258851
- 5-(1-Propynyl)pyridine-3-boronic Acid
- C8H8BNO2
- J-516385
- AMY17900
- A854119
- DS-4223
- FT-0687846
- SCHEMBL931865
- P2403
- (5-(Prop-1-yn-1-yl)pyridin-3-yl)boronicacid
- CS-0060830
- DB-368142
- MDL： MFCD18258851
- Inchi： 1S/C8H8BNO2/c1-2-3-7-4-8(9(11)12)6-10-5-7/h4-6,11-12H,1H3
- InChI Key： QICKHKWSOJEAII-UHFFFAOYSA-N
- SMILES： OB(C1C=NC=C(C#CC)C=1)O

Computed Properties

Exact Mass: 161.06500
Monoisotopic Mass: 161.0648087g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4

Experimental Properties

Density: 1.21
Boiling Point: 384.8±52.0°C at 760 mmHg
PSA: 53.35000
LogP: -0.86720

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：Inert atmosphere,2-8°C

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1605-1 G	[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid	917471-30-8	95%	1g	¥ 2,560.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1604-1 G	[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid	917471-30-8	95%	1g	¥ 1,920.00	2021-05-07
Fluorochem	230429-250mg	5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	95%	250mg	￡72.00	2022-02-28
Fluorochem	230429-1g	5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	95%	1g	￡177.00	2022-02-28
Fluorochem	230429-5g	5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	95%	5g	￡550.00	2022-02-28
Fluorochem	230429-10g	5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	95%	10g	￡896.00	2022-02-28
Chemenu	CM128396-250mg	(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	97%	250mg	$58	2021-08-05
Chemenu	CM128396-1g	(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	97%	1g	$133	2021-08-05
Chemenu	CM128396-5g	(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	97%	5g	$416	2021-08-05
Chemenu	CM128396-10g	(5-(Prop-1-yn-1-yl)pyridin-3-yl)boronic acid	917471-30-8	97%	10g	$729	2021-08-05

[5-(prop-1-yn-1-yl)pyridin-3-yl]boronic acid Production Method

Production Method 1

917772-69-1

917471-30-8

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Toluene , Tetrahydrofuran , Hexane ; 30 min, -40 °C; 1 h, -40 °C → -10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; -10 °C; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

: Discovery of an Orally Available, Brain Penetrant BACE1 Inhibitor That Affords Robust CNS Aβ Reduction

Stamford, Andrew W.; Scott, Jack D.; Li, Sarah W.; Babu, Suresh; Tadesse, Dawit; et al, ACS Medicinal Chemistry Letters, 2012, 3(11), 897-902

Production Method 2

13361-64-3

625-92-3

917471-30-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Tetrabutylammonium fluoride , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; rt
1.2 Reagents: Butyllithium , Trimethyl-1-propyn-1-ylsilane Solvents: Toluene , Tetrahydrofuran ; -40 °C → -10 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water

Reference

: Structure based design of iminohydantoin BACE1 inhibitors: Identification of an orally available, centrally active BACE1 inhibitor

Cumming, Jared N.; Smith, Elizabeth M.; Wang, Lingyan; Misiaszek, Jeffrey; Durkin, James; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(7), 2444-2449

Production Method 3

2250215-71-3

917471-30-8

Reaction Conditions

1.1 Solvents: Water

Reference

: Process Development of a Suzuki Reaction Used in the Manufacture of Lanabecestat

Ashworth, Ian W. ; Campbell, Andrew D.; Cherryman, Janette H.; Clark, Jemma; Crampton, Alex; et al, Organic Process Research & Development, 2018, 22(12), 1801-1808